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Compound of Interest

Compound Name: 2-Anilinoethanol

Cat. No.: B049455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Anilinoethanol (CAS 122-98-5). Adherence to these

guidelines is critical for ensuring personnel safety and regulatory compliance in a laboratory

setting.

Hazard Identification and Physicochemical
Properties
2-Anilinoethanol is a chemical intermediate that requires careful handling due to its

toxicological profile. It is classified as toxic if swallowed and can be fatal if it comes into contact

with the skin.[1][2] It is also known to cause serious eye damage and skin irritation.[1][2][3]

Physicochemical Data for 2-Anilinoethanol:
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Property Value Reference

Appearance
Dark brown or colorless to light

yellow liquid
[3][4]

Melting Point -30 °C [4][5]

Boiling Point 278 - 282 °C [4]

Flash Point 113 °C (closed cup) [4]

Density 1.094 g/cm³ at 25 °C [4]

Water Solubility 4.5 g/L [4]

Vapor Pressure < 0.01 hPa at 20 °C [4]

Toxicological Data:

Test Species Route Value Reference

LD50 Rat Oral 2230 mg/kg [4]

LD50 Rabbit Dermal 68 mg/kg [4]

EC50 (48h) Daphnia magna - 4.8 mg/l [6]

ErC50 (72h)
Raphidocelis

subcapitata
- 254.6 mg/l [6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The required PPE varies based

on the specific handling procedure.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side shields or a face

shield.[2][3][7]

Protects against splashes and

vapors that can cause severe

eye damage.[1][8]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile).

Prevents skin contact, which

can be fatal.[1][8]

Body Protection
Impermeable, long-sleeved

laboratory coat or gown.[2][9]

Protects skin from accidental

splashes.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4][6] If ventilation is

inadequate, a full-face

respirator with an appropriate

cartridge is necessary.[2][10]

Minimizes inhalation of vapors

or aerosols.[4][6]

Footwear Closed-toe shoes. Protects feet from spills.

Standard Operating Procedures for Handling
Preparation and Handling:

Consult the Safety Data Sheet (SDS): Always review the SDS for 2-Anilinoethanol before

beginning any work.[3]

Ensure Proper Ventilation: All handling of 2-Anilinoethanol must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[4][6]

Don Appropriate PPE: Put on all required PPE as specified in the table above before

handling the chemical.

Avoid Inhalation and Contact: Do not breathe vapors or mists.[4][6] Avoid all contact with

eyes, skin, and clothing.[1][2][6]

Safe Transfer: Use appropriate and clean equipment, such as pumps or funnels, to transfer

the chemical and avoid spills.[10]
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Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1][2][6] Wash hands and

any exposed skin thoroughly after handling.[1][2][4][6]

Storage:

Container: Store in a tightly closed, original, or compatible container (e.g., glass or high-

density polyethylene).[3][4][6][10]

Location: Keep in a cool, dry, and well-ventilated area.[3][4][6]

Security: Store in a locked cabinet or an area accessible only to authorized personnel.[1][2]

[4][6]

Incompatibilities: Segregate from incompatible materials, such as strong oxidizing agents.[3]

Emergency Procedures
First Aid Measures:

Exposure Route Action

Inhalation
Move the person to fresh air. Seek immediate

medical attention.[1][6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with copious

amounts of water for at least 15 minutes. Seek

immediate medical attention.[1][4][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention from an

ophthalmologist.[1][4][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give two

glasses of water to drink. Seek immediate

medical attention.[1][2][6]
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Spill Response Workflow:

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Small Spill?

Contain with Absorbent Material
(e.g., Chemizorb)

Yes

Large Spill or
Inadequate Ventilation?

No

Carefully Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste via
Licensed Chemical Waste Service

Contact Emergency Services / EHS

Report Incident

End

Click to download full resolution via product page
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Caption: Workflow for responding to a 2-Anilinoethanol spill.

Disposal Plan
Disposal of 2-Anilinoethanol and its containers must be handled as hazardous waste in strict

accordance with all local, state, and federal regulations.[1][10]

Step-by-Step Disposal Protocol:

Do Not Dispose Down the Drain: Under no circumstances should 2-Anilinoethanol be

disposed of in the sewer system.[11][12][13]

Use Designated Waste Containers: Collect all waste containing 2-Anilinoethanol (including

contaminated absorbents from spills) in a designated, properly labeled, and leak-proof

container.[12][14]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "2-Anilinoethanol".[14]

Storage of Waste: Store the sealed waste container in a designated, secure, and well-

ventilated secondary containment area while awaiting pickup.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and certified chemical waste management service.[11] Maintain all

records of disposal as required by your institution and local regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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